Cas no 143655-56-5 (7-Fluoro-8-methyl-5-nitro-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 7-Fluoro-8-methyl-5-nitro-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 143655-56-5
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• MDL: MFCD09955362
• CID: 1039950
• PubChem ID: 22449406
• Update Time: 2025-08-03

7-Fluoro-8-methyl-5-nitro-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-8-methyl-5-nitro-3,4-dihydronaphthalen-1(2H)-one
• 7-fluoro-8-methyl-5-nitro-3,4-dihydro-2H-naphthalen-1-one
• 7-Fluoro-8-methyl-5-nitro-3,4-dihydrophthalen-1(2H)-one
• 7-fluoro-8-methyl-5-nitro-,4-dihydro-1(2H)-naphthalenone
• 7-Fluoro-8-methyl-5-nitro-1-tetralone
• AK-80809
• ANW-68047
• CTK8C2224
• KB-249840
• SureCN7655984
• AINDVQADBRIJCH-UHFFFAOYSA-N
• 7055AA
• AX8237731
• 7-fluoro-8-methyl-5-nitro-1,2,3,4-tetrahydronaphthalen-1-one
• CS-0044619
• MFCD09955362
• DB-333738
• 143655-56-5
• AKOS016007017
• AS-71027
• DTXSID30625684
• SCHEMBL7655984

• MDL： MFCD09955362
• Inchi： 1S/C11H10FNO3/c1-6-8(12)5-9(13(15)16)7-3-2-4-10(14)11(6)7/h5H,2-4H2,1H3
• InChI Key： AINDVQADBRIJCH-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=1C)C(CCC2)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.0645
• Monoisotopic Mass: 223.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• XLogP3: 2.3

Experimental Properties

• PSA: 60.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes